Cas no 1257546-49-8 (N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 1257546-49-8
• MF: C₁₈H₁₄F₂N₂O
• MW: 312.313371181488
• CID: 5790561
• PubChem ID: 52992843
• Update Time: 2025-09-26

N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide
• F6014-0140
• N-(2,5-Difluorophenyl)-2-phenyl-2-pyrrol-1-ylacetamide
• AKOS024528973
• 1257546-49-8

• Inchi： 1S/C18H14F2N2O/c19-14-8-9-15(20)16(12-14)21-18(23)17(22-10-4-5-11-22)13-6-2-1-3-7-13/h1-12,17H,(H,21,23)
• InChI Key： KBHJOUYZBHIMPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C(C1C=CC=CC=1)N1C=CC=C1)=O)F

Computed Properties

• Exact Mass: 312.10741940g/mol
• Monoisotopic Mass: 312.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

Comprehensive Overview of N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide (CAS No. 1257546-49-8)

N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide (CAS No. 1257546-49-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a difluorophenyl moiety with a phenyl and pyrrole group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which could lead to breakthroughs in treating various diseases.

The compound's CAS number 1257546-49-8 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Its systematic name, N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, highlights the presence of key functional groups that contribute to its chemical reactivity and biological activity. The difluorophenyl group, for instance, is known to enhance metabolic stability and bioavailability, while the pyrrole ring is often associated with interactions in enzyme binding sites.

In recent years, the demand for novel acetamide derivatives has surged, driven by the need for more effective and targeted therapeutic agents. N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide fits into this trend, as its structure aligns with the growing focus on small-molecule inhibitors and kinase modulators. These areas are particularly relevant in oncology and inflammatory diseases, where precision medicine is becoming increasingly important.

One of the most frequently searched topics related to this compound is its synthetic route. Researchers and chemists often inquire about the optimal methods for synthesizing N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, including the choice of catalysts, solvents, and reaction conditions. The compound's synthesis typically involves multi-step organic reactions, with careful attention to yield and purity. This aligns with the broader interest in green chemistry and sustainable synthesis practices, which aim to minimize environmental impact while maximizing efficiency.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide may exhibit inhibitory effects on certain enzymes or receptors, though detailed mechanistic studies are still underway. This has led to speculation about its applicability in drug repurposing, a strategy that leverages existing compounds for new therapeutic uses. Given the rising cost and time constraints of drug development, repurposing offers a promising alternative.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also critical for its practical application. These properties influence formulation strategies, ensuring that the compound can be effectively delivered to its target site. For instance, the presence of the difluorophenyl group may improve lipophilicity, which could enhance membrane permeability—a key factor in drug absorption.

From an SEO perspective, keywords like acetamide derivatives, difluorophenyl compounds, and pyrrole-containing molecules are highly relevant to this discussion. These terms reflect the compound's chemical class and functional groups, making them valuable for researchers searching for related information. Additionally, long-tail keywords such as synthesis of N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide or biological activity of CAS 1257546-49-8 can drive targeted traffic to this content.

In conclusion, N-(2,5-difluorophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide (CAS No. 1257546-49-8) represents a fascinating area of research with potential implications across multiple scientific disciplines. Its unique structure, combined with the growing demand for innovative therapeutic agents, positions it as a compound worth watching in the coming years. As research progresses, further insights into its mechanisms and applications will undoubtedly emerge, solidifying its place in the landscape of modern chemistry and pharmacology.